1-[2-(4-chlorophenoxy)ethyl]-2-(1-propionylpyrrolidin-2-yl)-1H-benzimidazole

• IUPAC Name: 1-[2-[1-[2-(4-chlorophenoxy)ethyl]benzimidazol-2-yl]pyrrolidin-1-yl]propan-1-one
• InChI: InChI=1S/C22H24ClN3O2/c1-2-21(27)25-13-5-8-20(25)22-24-18-6-3-4-7-19(18)26(22)14-15-28-17-11-9-16(23)10-12-17/h3-4,6-7,9-12,20H,2,5,8,13-15H2,1H3
• InChI Key: NXRIGRJYPKOQIV-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCCC1C2=NC3=CC=CC=C3N2CCOC4=CC=C(C=C4)Cl
• Molecular Formula: C22H24ClN3O2
• Molecular Weight: 397.9 g/mol

Description

The compound is a benzimidazole derivative with a propionylpyrrolidin-2-yl group and a 4-chlorophenoxyethyl group attached. Benzimidazoles are a class of heterocyclic aromatic organic compounds with a fused benzene and imidazole ring structure. Pyrrolidines are a class of organic compounds that contain a pyrrolidine ring, a five-membered ring with one nitrogen atom. The presence of a chlorophenoxy group suggests that this compound may have some biological activity, as chlorophenoxy compounds are often used in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The benzimidazole core would provide aromatic stability, while the propionylpyrrolidin-2-yl and 4-chlorophenoxyethyl groups would add steric bulk.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the benzimidazole group could contribute to its aromaticity and stability.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Triazole Derivatives : Triazole derivatives, including this compound, have been studied for their biological effects. .

Catalysis and Organic Synthesis

• Ionic Organic Solids as Catalysts : The use of ionic organic solids, such as 1,3-bis(carboxymethyl)imidazolium chloride, has enabled the Michael addition of N-heterocycles to chalcones. This methodology was applied to prepare 1-(3,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one with moderate yield. .

Heteroarylated Carbonyl Compounds

• Aza-Michael Reaction : The aza-Michael reaction, an atom-efficient synthetic protocol, provides access to β-aminocarbonyl derivatives. .

Thioether Derivatives

• Microwave-Assisted Synthesis : Researchers have designed and synthesized novel thioether derivatives containing the 1,2,4-triazole moiety. .

Biological Effects and Cytotoxicity

• Antitumor Activity : Thiazole derivatives, including those with a 1,2,4-triazole moiety, have demonstrated cytotoxic effects on human tumor cell lines. .

Crystallography and Spectroscopy

• Crystal Structures : Crystallographic studies can provide insights into the compound’s three-dimensional arrangement. .

Mechanism of Action

Benzimidazoles

are a class of compounds that are known to have a wide range of biological activities . They are found in many synthetic drug molecules and have been used in the development of new drugs . Benzimidazoles have been reported to possess various biological activities such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .